Cy5.5
CAS No.: 210892-23-2
Cat. No.: VC0006779
Molecular Formula: C₄₁H₄₄N₂O₁₄S₄
Molecular Weight: 917.05
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 210892-23-2 |
|---|---|
| Molecular Formula | C₄₁H₄₄N₂O₁₄S₄ |
| Molecular Weight | 917.05 |
| IUPAC Name | (2Z)-2-[(2E,4E)-5-[3-(5-carboxypentyl)-1,1-dimethyl-6,8-disulfobenzo[e]indol-3-ium-2-yl]penta-2,4-dienylidene]-3-ethyl-1,1-dimethyl-8-sulfobenzo[e]indole-6-sulfonate |
| Standard InChI | InChI=1S/C41H44N2O14S4/c1-6-42-31-18-16-27-29(21-25(58(46,47)48)23-33(27)60(52,53)54)38(31)40(2,3)35(42)13-9-7-10-14-36-41(4,5)39-30-22-26(59(49,50)51)24-34(61(55,56)57)28(30)17-19-32(39)43(36)20-12-8-11-15-37(44)45/h7,9-10,13-14,16-19,21-24H,6,8,11-12,15,20H2,1-5H3,(H4-,44,45,46,47,48,49,50,51,52,53,54,55,56,57) |
| Standard InChI Key | LIZDKDDCWIEQIN-UHFFFAOYSA-N |
| SMILES | CCN1C2=C(C3=CC(=CC(=C3C=C2)S(=O)(=O)[O-])S(=O)(=O)O)C(C1=CC=CC=CC4=[N+](C5=C(C4(C)C)C6=CC(=CC(=C6C=C5)S(=O)(=O)O)S(=O)(=O)O)CCCCCC(=O)O)(C)C |
Introduction
Definition and Chemical Characterization
Cy5.5 is a cyanine dye that emits in the near-infrared spectrum, making it highly suitable for biological imaging due to minimal background fluorescence and deep tissue penetration . The compound belongs to the broader family of cyanine fluorophores characterized by a polymethine chain connecting two heterocyclic units. The structure consists of a polymethine bridge with conjugated double bonds that contribute to its spectral properties.
Different forms of Cy5.5 exist depending on specific modifications and applications. According to chemical databases, Cy5.5 can be identified by several key parameters:
Table 1: Chemical Properties of Common Cy5.5 Variants
The near-infrared spectral characteristics of Cy5.5 are directly related to its extended conjugation system, which determines its absorption and emission wavelengths. These properties make it particularly valuable for biological applications where tissue penetration is a critical factor.
Advantages and Key Properties
Cy5.5 offers numerous advantages over other fluorescent dyes, particularly for complex biological imaging applications:
Optical Properties
Cy5.5 operates in the near-infrared region of the electromagnetic spectrum, which provides significant benefits for biological imaging. The near-infrared region is characterized by very low autofluorescence from biological tissues, resulting in a much higher signal-to-noise ratio compared to dyes operating in the visible spectrum . This characteristic enables clearer visualization of target structures with minimal background interference.
Tissue Penetration
One of the most significant advantages of Cy5.5 is its superior tissue penetration capability. The longer wavelength allows for imaging at greater tissue depths compared to visible light-emitting dyes . This property is particularly valuable for in vivo imaging studies where penetration through multiple tissue layers is necessary to visualize internal structures or processes.
Versatility in Conjugation
Cy5.5 demonstrates remarkable versatility in terms of conjugation capabilities. It can be linked to a wide range of molecules for various applications, including antibodies, antibody fragments, peptides, oligonucleotides, and other small molecules . This conjugation flexibility enables researchers to develop targeted imaging agents for specific biological structures or processes.
Photostability
While cyanine dyes generally have been noted to have lower photostability compared to some newer fluorophores , commercial preparations of Cy5.5 have been developed with improved photostability characteristics . This enhancement allows for longer imaging sessions without significant signal degradation.
Applications in Biomedical Research
Cy5.5 has established itself as a valuable tool across multiple domains of biomedical research and clinical applications:
In Vivo Imaging
Cy5.5 is extensively used in in vivo imaging to study disease processes, monitor therapeutic effects, and track the distribution of biomolecules . Its near-infrared emission makes it particularly suitable for applications where high-contrast, detailed imaging of living organisms is required . Researchers can visualize physiological and pathological processes in real-time with minimal invasiveness.
Targeted Drug Delivery
An important application of Cy5.5 involves conjugating the dye to therapeutic agents to visualize drug delivery and accumulation in target tissues . This approach allows scientists to:
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Track the biodistribution of therapeutic compounds
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Verify target engagement in specific tissues
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Monitor drug clearance dynamics
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Assess the efficacy of delivery systems
These capabilities provide valuable insights into pharmacokinetics and pharmacodynamics that might be difficult to obtain through other methods.
Diagnostic Applications
Cy5.5-labeled probes are increasingly used in diagnostic assays and imaging procedures to detect specific biomarkers associated with various diseases . These applications leverage the high sensitivity and specificity of Cy5.5 fluorescence for early and accurate disease detection. The near-infrared properties of Cy5.5 make it particularly valuable for detecting biomarkers in complex biological samples with minimal background interference.
Recent Research Advances
Recent scientific investigations have expanded the applications of Cy5.5 into novel areas, demonstrating its continuing relevance in cutting-edge research:
Targeted Testicular Imaging
A notable recent study identified novel Leydig cell homing peptides for targeted drug delivery to the testis, utilizing Cy5.5 for imaging and validation . This research opens new possibilities for treating testicular disorders through targeted therapeutic approaches. The specificity of Cy5.5-labeled peptides enabled precise visualization of cellular targeting within the complex testicular architecture.
Endometriosis Visualization
Studies have employed Cy5.5 for enhanced imaging of endometriosis, contributing to improved diagnostic approaches for this condition . The high sensitivity of Cy5.5-based imaging allows for the detection of small endometriotic lesions that might be missed with conventional imaging techniques, potentially enabling earlier diagnosis and intervention.
Table 2: Comparative Properties of Cy5.5 and Related Fluorescent Dyes
Limitations and Future Directions
Despite its numerous advantages, Cy5.5 does present certain limitations that researchers should consider:
- mass of a compound required to prepare a solution of known volume and concentration
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- concentration of a solution resulting from a known mass of compound in a specific volume